Cas no 303984-75-0 (1-Phenyl-1H-indole-2,3-dione 3-N-(3,5-dichlorophenyl)hydrazone)

• Product Name: 1-Phenyl-1H-indole-2,3-dione 3-N-(3,5-dichlorophenyl)hydrazone
• CAS No: 303984-75-0
• CID: 4644616
• Update Time: 2025-07-19

1-Phenyl-1H-indole-2,3-dione 3-N-(3,5-dichlorophenyl)hydrazone Chemical and Physical Properties

Names and Identifiers

• 1-PHENYL-1H-INDOLE-2,3-DIONE 3-[N-(3,5-DICHLOROPHENYL)HYDRAZONE]
• 3-[(3,5-dichlorophenyl)hydrazinylidene]-1-phenylindol-2-one
• 3-(2-(3,5-Dichlorophenyl)hydrazono)-1-phenylindolin-2-one
• 1-Phenyl-1H-indole-2,3-dione 3-N-(3,5-dichlorophenyl)hydrazone

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives

Additional information on 1-Phenyl-1H-indole-2,3-dione 3-N-(3,5-dichlorophenyl)hydrazone

Comprehensive Analysis of 1-Phenyl-1H-indole-2,3-dione 3-N-(3,5-dichlorophenyl)hydrazone (CAS 303984-75-0): Properties, Applications, and Research Insights

The compound 1-Phenyl-1H-indole-2,3-dione 3-N-(3,5-dichlorophenyl)hydrazone (CAS 303984-75-0) is a specialized indole derivative with a unique molecular structure that combines a phenyl-substituted indole core with a 3,5-dichlorophenyl hydrazone moiety. This structural configuration endows the molecule with distinct physicochemical properties, making it a subject of interest in various pharmaceutical and material science applications. Researchers have explored its potential as a fluorescence probe due to its conjugated π-electron system, which exhibits tunable emission characteristics under specific conditions.

In recent years, the demand for high-performance organic compounds like 1-Phenyl-1H-indole-2,3-dione derivatives has surged, driven by advancements in drug discovery and optoelectronic materials. A growing body of literature highlights its role in molecular sensing, particularly in detecting metal ions or biomolecules. For instance, its hydrazone linkage offers chelation sites for selective ion binding, a feature leveraged in environmental monitoring and diagnostic assays. This aligns with current trends in green chemistry, where researchers prioritize compounds with minimal ecological impact.

The synthesis of CAS 303984-75-0 typically involves condensation reactions between 1-Phenyl-1H-indole-2,3-dione and 3,5-dichlorophenylhydrazine, optimized for high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, ensuring compliance with industrial standards. Notably, its stability under ambient conditions makes it suitable for long-term storage, a practical advantage for laboratories and manufacturers.

Emerging studies investigate its biological activity, with preliminary data suggesting interactions with enzyme targets relevant to inflammation and oxidative stress. While not yet a FDA-approved drug, its scaffold is being evaluated in structure-activity relationship (SAR) studies to optimize efficacy. This resonates with the broader precision medicine movement, where tailored molecular designs address unmet clinical needs.

From a commercial perspective, 1-Phenyl-1H-indole-2,3-dione 3-N-(3,5-dichlorophenyl)hydrazone is cataloged by major chemical suppliers as a research-grade reagent, often requested for academic projects or industrial R&D. Its pricing reflects the complexity of synthesis and niche demand. For buyers, verifying CofA (Certificate of Analysis) is essential to ensure batch-to-batch consistency, a common concern highlighted in online chemical forums.

Environmental and safety assessments indicate that proper handling protocols—such as using PPE (personal protective equipment)—are sufficient to mitigate risks during lab use. Disposal should follow local regulatory guidelines for organic compounds, emphasizing neutrality toward ecosystems. Such precautions align with global sustainability goals, a recurring theme in scientific procurement discussions.

Future directions for CAS 303984-75-0 may include exploration in photodynamic therapy or as a building block for covalent organic frameworks (COFs), given its rigid aromatic structure. Collaborative efforts between chemists and biologists could unlock novel applications, further cementing its relevance in interdisciplinary research.